Cas no 873376-29-5 (2-Methyl-3-pyrrolidin-1-ylpropan-1-ol)

2-Methyl-3-pyrrolidin-1-ylpropan-1-ol is a chiral pyrrolidine derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its structure features a hydroxyl group and a tertiary amine, making it a versatile intermediate for the preparation of bioactive compounds. The compound’s pyrrolidine moiety enhances conformational rigidity, which can be advantageous in designing receptor-targeted molecules. Its solubility in polar organic solvents and moderate stability under standard conditions facilitate its use in multi-step synthetic routes. The stereocenter at the 2-position allows for enantioselective transformations, offering utility in chiral auxiliaries or ligands. This compound is particularly valuable in medicinal chemistry for the development of CNS-active agents due to its amine functionality.
2-Methyl-3-pyrrolidin-1-ylpropan-1-ol structure
873376-29-5 structure
Product Name:2-Methyl-3-pyrrolidin-1-ylpropan-1-ol
CAS No:873376-29-5
MF:C8H17NO
MW:143.226682424545
MDL:MFCD08061224
CID:709519
PubChem ID:25219176
Update Time:2025-06-11

2-Methyl-3-pyrrolidin-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol
    • 1-Pyrrolidinepropanol, b-methyl-
    • 2-methyl-3-(1-pyrrolidinyl)-1-propanol(SALTDATA: FREE)
    • 2-METHYL-3-PYRROLIDIN-1-YL-PROPAN-1-OL
    • 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol
    • β-Methyl-1-pyrrolidinepropanol (ACI)
    • STK502907
    • MFCD08061224
    • AB43256
    • SCHEMBL2090295
    • AKOS016342141
    • A842095
    • AKOS000321710
    • AS-38040
    • ALBB-004086
    • 873376-29-5
    • CS-0171992
    • 2-methyl-3-(1-pyrrolidinyl)-1-propanol
    • DTXSID90649200
    • MDL: MFCD08061224
    • Inchi: 1S/C8H17NO/c1-8(7-10)6-9-4-2-3-5-9/h8,10H,2-7H2,1H3
    • InChI Key: DBVFKDFKCCLKPX-UHFFFAOYSA-N
    • SMILES: OCC(CN1CCCC1)C

Computed Properties

  • Exact Mass: 143.131
  • Monoisotopic Mass: 143.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 0.966
  • Boiling Point: 228.3°C at 760 mmHg
  • Flash Point: 96.8°C
  • Refractive Index: 1.479
  • PSA: 23.47000
  • LogP: 0.64850

2-Methyl-3-pyrrolidin-1-ylpropan-1-ol Security Information

  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280;P305+P351+P338
  • HazardClass:IRRITANT
  • Storage Condition:2-8 °C

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Additional information on 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol

Comprehensive Overview of 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol (CAS No. 873376-29-5): Properties, Applications, and Industry Insights

2-Methyl-3-pyrrolidin-1-ylpropan-1-ol (CAS No. 873376-29-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This pyrrolidine derivative combines a hydroxyl group with a tertiary amine, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C9H19NO and molecular weight of 157.25 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's potential in central nervous system (CNS) drug development, aligning with growing interest in neuropharmacology. Researchers are exploring its role as a precursor for cognitive enhancers and neuroprotective agents, addressing global concerns about neurodegenerative diseases. The methyl-pyrrolidine moiety contributes to enhanced blood-brain barrier permeability, a critical factor in CNS-targeted therapeutics.

From a synthetic chemistry perspective, 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol demonstrates remarkable stability under various reaction conditions. Its bifunctional nature (containing both hydroxyl and amine groups) enables diverse modifications, answering frequent search queries about "multifunctional pharmaceutical intermediates." The compound's logP value (predicted ~1.2) suggests favorable solubility profiles for drug formulation, a key consideration in current biopharmaceutical optimization trends.

Industrial applications extend beyond pharmaceuticals. The compound shows promise in catalysis and material science, particularly in designing smart polymers with responsive properties. This aligns with the rising demand for "functionalized amine compounds in advanced materials," a trending search term in chemical databases. Quality standards for CAS No. 873376-29-5 typically require ≥95% purity (HPLC), with strict control of residual solvents to meet GMP compliance for pharmaceutical use.

Environmental and safety profiles of 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol are increasingly scrutinized, reflecting broader industry shifts toward green chemistry. Preliminary ecotoxicity data suggest moderate biodegradability, prompting research into sustainable synthesis routes – a hot topic in chemical forums. Proper handling requires standard organic compound precautions, with particular attention to its hygroscopic nature during storage.

The analytical characterization of this compound typically involves GC-MS, NMR (showing distinctive pyrrolidine proton signals at δ 2.5-3.0 ppm), and FTIR (with OH stretch around 3300 cm-1). These techniques address common researcher questions about "structural confirmation of nitrogen-containing alcohols." Recent patent analyses reveal growing IP activity around pyrrolidine-based derivatives, particularly in drug delivery systems and bioconjugation chemistry.

Market intelligence indicates steady demand growth for CAS No. 873376-29-5, driven by expanding contract research organizations and generic drug development pipelines. Suppliers increasingly offer customized bulk quantities with certificates of analysis, responding to the pharmaceutical industry's need for reliable high-purity intermediates. Storage recommendations generally specify inert atmospheres at 2-8°C to maintain stability, a frequent query among quality control professionals.

Future research directions may explore the compound's potential in chiral synthesis (given its stereocenter) and combinatorial chemistry applications. The rise of AI-assisted molecular design has increased computational studies on similar nitrogen heterocycles, making this compound relevant to cutting-edge cheminformatics approaches. These developments position 2-Methyl-3-pyrrolidin-1-ylpropan-1-ol as a compound of continuing scientific and industrial interest.

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